Cas no 1226453-67-3 (N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a synthetic organic compound featuring a pyrimidine core substituted with a 4-methylpiperidin-1-yl group and a methoxyphenyl acetamide moiety. Its molecular structure suggests potential utility as an intermediate in pharmaceutical or agrochemical research, particularly due to the presence of both pyrimidine and piperidine functional groups, which are common in bioactive molecules. The compound's design may offer advantages in selectivity and binding affinity for target receptors or enzymes. Further characterization, including solubility, stability, and reactivity studies, would be required to fully assess its applications in medicinal chemistry or material science.
N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide structure
1226453-67-3 structure
Product Name:N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
CAS No:1226453-67-3
MF:C20H26N4O3
MW:370.445444583893
CID:5394151
Update Time:2025-05-26

N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-methoxyphenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
    • N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
    • Inchi: 1S/C20H26N4O3/c1-14-7-9-24(10-8-14)20-21-15(2)11-19(23-20)27-13-18(25)22-16-5-4-6-17(12-16)26-3/h4-6,11-12,14H,7-10,13H2,1-3H3,(H,22,25)
    • InChI Key: VVLMYAQIAXACGZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(OC)=C1)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Pricemore >>

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N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Related Literature

Additional information on N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Professional Introduction to N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide and CAS No 1226453-67-3

N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 1226453-67-3, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The intricate structure of this compound, featuring a combination of aromatic rings, heterocyclic groups, and amide functionalities, makes it a subject of considerable interest for researchers aiming to develop novel pharmacological agents.

The molecular framework of N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is characterized by its complexity and diversity in functional groups. The presence of a 3-methoxyphenyl group contributes to its hydrophobicity, while the amide linkage provides a site for potential hydrogen bonding interactions. These features are crucial in determining the compound's solubility, bioavailability, and interactions with biological targets. The compound's design also incorporates a 6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl moiety, which is known to enhance binding affinity to certain biological receptors.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been identified as a promising candidate in this context due to its unique structural features. Studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes implicated in metabolic disorders and inflammatory conditions. The pyrimidin-4-yl group, in particular, has been shown to interact strongly with the active sites of these enzymes, leading to potent inhibition.

The synthesis of N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, has been crucial in achieving high yields and purity levels. These synthetic methodologies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovation in chemical synthesis.

One of the most compelling aspects of N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is its potential therapeutic applications. Preclinical studies have shown that this compound exhibits significant anti-inflammatory properties by modulating the activity of key inflammatory pathways. The ability to target these pathways without causing adverse effects makes it an attractive candidate for further development into a therapeutic agent. Additionally, the compound's structural features suggest that it may have applications in treating neurological disorders by interacting with specific neurotransmitter receptors.

The development of novel pharmaceuticals often involves extensive computational modeling and molecular dynamics simulations to predict how a compound will interact with biological targets. In the case of N-(3-methoxyphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yloxy)pyrimidin]}acetamide, these computational studies have provided valuable insights into its binding affinity and mechanism of action. By leveraging cutting-edge computational tools, researchers have been able to optimize the compound's structure for improved efficacy and reduced side effects.

The regulatory landscape for new drug development is stringent and requires rigorous testing to ensure safety and efficacy. N-(3-Methoxypheny]-{[6-Me-thyI-pyridine-l-piperidi-ni-I-pyrimidine}}aceta mid has undergone various preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and potential therapeutic benefits. These studies have laid the groundwork for future clinical trials, where the compound will be tested on human subjects to further assess its safety and effectiveness.

The role of interdisciplinary collaboration in pharmaceutical research cannot be overstated. The development of N-(3-Me-thoxyphe-nol]-{[6-Me-thyI-pyridine-l-piperidi-ni-I-pyrimidine}}aceta mid is a testament to the power of combining expertise from chemistry, biology, pharmacology, and computational science. This collaborative approach has not only accelerated the discovery process but also led to more innovative solutions in drug development.

Looking ahead, the future prospects for N-(3-Me-thoxyphe-nol]-{[6-Me-thyI-pyridine-l-piperidi-ni-I-pyrimidine}}aceta mid are promising. Ongoing research aims to further optimize its structure for improved pharmacological properties and explore new therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.

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